Cas no 22407-20-1 (3-(Formylamino)-1H-pyrazole-4-carboxamide)

3-(Formylamino)-1H-pyrazole-4-carboxamide structure
22407-20-1 structure
Product Name:3-(Formylamino)-1H-pyrazole-4-carboxamide
CAS No:22407-20-1
MF:C5H6N4O2
MW:154.12673997879
CID:823907
PubChem ID:44819953
Update Time:2025-08-03

3-(Formylamino)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-(Formylamino)-1H-pyrazole-4-carboxamide
    • 3-(Formylamino)-1H-pyrazole-4-carboxamide 5-(Formylamino)-1H-pyrazole-4-carboxamide
    • 5-Formamido-1H-pyrazole-4-carboxamide
    • Allopurinol impurity B
    • Allopurinol Related CoMpound B
    • 5-(Formylamino)-1H-pyrazole-4-carboxamide
    • DB-253291
    • 1H-Pyrazole-4-carboxamide, 3-(formylamino)-; Pyrazole-4-carboxamide, 3-formamido- (8CI); 42W88; Ph Eur Allopurinol Impurity B; USP Allopurinol Related Compound B
    • DTXSID50176941
    • 3-Formamidopyrazole-4-carboxamide; Allopurinol Impurity B; USP Allopurinol Related Compound B; Allopurinol EP Impurity B
    • Q27231468
    • Pyrazole-4-carboxamide, 3-formamido-
    • ALLOPURINOL IMPURITY B (EP IMPURITY)
    • 22407-20-1
    • MKVXRGIJTKYXPR-UHFFFAOYSA-N
    • Allopurinol impurity B [EP]
    • ALLOPURINOL IMPURITY B [EP IMPURITY]
    • 5-FORMYLAMINO-1H-PYRAZOLE-4-CARBOXAMIDE
    • 1H-Pyrazole-4-carboxamide, 3-(formylamino)-
    • UNII-0204JQL303
    • 0204JQL303
    • DTXCID1099432
    • Inchi： 1S/C5H6N4O2/c6-4(11)3-1-8-9-5(3)7-2-10/h1-2H,(H2,6,11)(H2,7,8,9,10)
    • InChI Key： MKVXRGIJTKYXPR-UHFFFAOYSA-N
    • SMILES： O=C(C1C=NNC=1NC=O)N

Computed Properties

  • Exact Mass: 154.04900
  • Monoisotopic Mass: 154.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: >200oC (dec.)
  • Boiling Point: 601.5±40.0 °C at 760 mmHg
  • Flash Point: 317.6±27.3 °C
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • PSA: 105.35000
  • LogP: 0.61060
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

3-(Formylamino)-1H-pyrazole-4-carboxamide Security Information

3-(Formylamino)-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHR2006-50MG
3-(Formylamino)-1H-pyrazole-4-carboxamide
 22407-20-1
50mg
 ¥5835.2 2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
A0350020
3-(Formylamino)-1H-pyrazole-4-carboxamide
 22407-20-1 European Pharmacopoeia (EP) Reference Standard
￥2654.27 2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
BP832
Allopurinol impurity B
 22407-20-1 British Pharmacopoeia (BP) Reference Standard
2665.82 2021-05-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1013013-25MG
Allopurinol Related Compound B
 22407-20-1
25mg
 ¥10117.6 2023-09-09
TRC
F696750-250mg
3-(Formylamino)-1H-pyrazole-4-carboxamide
 22407-20-1
250mg
 $ 224.00 2023-09-07
TRC
F696750-2.5g
3-(Formylamino)-1H-pyrazole-4-carboxamide
 22407-20-1
2.5g
 $ 1694.00 2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1013013-25MG
22407-20-1
25MG
 ￥14114.48 2023-01-06
Biosynth
IF23576-10 mg
3-(Formylamino)-1H-pyrazole-4-carboxamide
 22407-20-1
10mg
 $71.50 2023-01-04
Biosynth
IF23576-25 mg
3-(Formylamino)-1H-pyrazole-4-carboxamide
 22407-20-1
25mg
 $110.00 2023-01-04
Biosynth
IF23576-50 mg
3-(Formylamino)-1H-pyrazole-4-carboxamide
 22407-20-1
50mg
 $176.00 2023-01-04

3-(Formylamino)-1H-pyrazole-4-carboxamide Suppliers

Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22407-20-1)5-formamido-1H-pyrazole-4-carboxamide
Order Number:LZ0104
Stock Status:in Stock
Quantity:100mg
Purity:97%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:11
Price ($):inquiry
Email:1010771219@qq.com

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Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:22407-20-1)5-formamido-1H-pyrazole-4-carboxamide
LZ0104
Purity:97%
Quantity:100mg
Price ($):Inquiry
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